Cas no 2229536-27-8 (1-chloro-3-methylpentan-2-ol)

1-chloro-3-methylpentan-2-ol structure

1-chloro-3-methylpentan-2-ol structure

Product Name:1-chloro-3-methylpentan-2-ol

CAS No:2229536-27-8

MF:C₆H₁₃ClO

MW:136.619821310043

CID:6523962

PubChem ID:20610675

Update Time:2024-03-01

1-chloro-3-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-chloro-3-methylpentan-2-ol
- 2229536-27-8
- EN300-1983708
- Inchi： 1S/C6H13ClO/c1-3-5(2)6(8)4-7/h5-6,8H,3-4H2,1-2H3
- InChI Key： HGJFTOAIYHCGGQ-UHFFFAOYSA-N
- SMILES： ClCC(C(C)CC)O

Computed Properties

Exact Mass: 136.0654927g/mol
Monoisotopic Mass: 136.0654927g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 56.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 20.2Å²

1-chloro-3-methylpentan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1983708-0.05g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.05g	$924.0	2023-09-16
Enamine	EN300-1983708-0.1g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.1g	$968.0	2023-09-16
Enamine	EN300-1983708-0.25g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.25g	$1012.0	2023-09-16
Enamine	EN300-1983708-0.5g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.5g	$1056.0	2023-09-16
Enamine	EN300-1983708-1.0g	1-chloro-3-methylpentan-2-ol	2229536-27-8		1g	$1100.0	2023-06-03
Enamine	EN300-1983708-2.5g	1-chloro-3-methylpentan-2-ol	2229536-27-8		2.5g	$2155.0	2023-09-16
Enamine	EN300-1983708-5.0g	1-chloro-3-methylpentan-2-ol	2229536-27-8		5g	$3189.0	2023-06-03
Enamine	EN300-1983708-10.0g	1-chloro-3-methylpentan-2-ol	2229536-27-8		10g	$4729.0	2023-06-03
Enamine	EN300-1983708-1g	1-chloro-3-methylpentan-2-ol	2229536-27-8		1g	$1100.0	2023-09-16
Enamine	EN300-1983708-5g	1-chloro-3-methylpentan-2-ol	2229536-27-8		5g	$3189.0	2023-09-16

1-chloro-3-methylpentan-2-ol Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins

2229536-27-8 (1-chloro-3-methylpentan-2-ol) Related Products

Recommended suppliers

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk